[3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone

• IUPAC Name: [3-methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C15H21N3OS/c1-10(2)9-18-15-12(11(3)16-18)8-13(20-15)14(19)17-6-4-5-7-17/h8,10H,4-7,9H2,1-3H3
• InChI Key: LAKXTBPABNMOLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(S2)C(=O)N3CCCC3)CC(C)C
• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol

Description

[3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPTP is a member of the pyrazole class of compounds, which have been shown to have a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone is complex and not fully understood. However, it is known that [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone is metabolized in the brain to a compound called MPP+, which is highly toxic to dopaminergic neurons. MPP+ is taken up by these neurons through the dopamine transporter, where it interferes with mitochondrial function and leads to cell death. The specific mechanisms by which MPP+ causes these effects are still under investigation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone are primarily related to its neurotoxicity. In addition to its effects on dopaminergic neurons, [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone has been shown to cause oxidative stress and inflammation in the brain, which can contribute to neuronal damage and death. [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone has also been shown to have effects on other systems in the body, including the immune system and the cardiovascular system. However, the specific effects of [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone on these systems are still being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone in lab experiments is its specificity for dopaminergic neurons. This allows researchers to study the effects of [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone on these cells in isolation, without the confounding effects of other cell types. However, there are also limitations to using [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone in lab experiments, including its toxicity and potential for non-specific effects. Researchers must be careful to control for these factors when designing experiments using [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone.

Future Directions

There are many potential future directions for research on [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone. One area of interest is in the development of new treatments for Parkinson's disease based on the mechanisms of action of [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone. Researchers are also investigating the potential use of [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone as a tool for studying other neurological conditions, such as Alzheimer's disease and Huntington's disease. Additionally, there is ongoing research into the biochemical and physiological effects of [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone, which may lead to new insights into the mechanisms of neurodegeneration and other diseases.

Synthesis Methods

[3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone can be synthesized using a variety of methods, including the reaction of 3-methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazole-5-carboxylic acid with pyrrolidine and N,N-dimethylformamide. This reaction results in the formation of [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone as a white solid, which can be purified using standard techniques such as recrystallization or column chromatography.

Scientific Research Applications

[3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone has been shown to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone has been used to study the mechanisms of Parkinson's disease. [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone is a neurotoxin that specifically targets dopaminergic neurons in the brain, leading to the degeneration of these cells and the development of Parkinson's-like symptoms in animal models. By studying the effects of [3-Methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazol-5-yl]-pyrrolidin-1-ylmethanone on these neurons, researchers hope to gain a better understanding of the underlying mechanisms of Parkinson's disease and develop new treatments for this debilitating condition.